Cas no 1227456-96-3 (Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate)
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate
- 7-Cbz-2,7-diaza-spiro[3.5]nonane
- N-CBZ-2,7-diazaspiro[3.5]nonane
- 2,7-Diazaspiro[3.5]nonane-7-carboxylic acid, phenylmethyl ester
- benzyl2,7-diazaspiro[3.5]nonane-7-carboxylate
- 1227456-96-3
- MCCLOIWMYNVJSY-UHFFFAOYSA-N
- CS-0090669
- MB15028
- MFCD16660222
- 7-CBZ-2,7-DIAZASPIRO[3.5]NONANE
- DB-104014
- SCHEMBL2434340
- 7-Cbz-2,7-diaza-spiro3.5none
-
- MDL: MFCD16660222
- Inchi: 1S/C15H20N2O2/c18-14(19-10-13-4-2-1-3-5-13)17-8-6-15(7-9-17)11-16-12-15/h1-5,16H,6-12H2
- InChI Key: MCCLOIWMYNVJSY-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCC2(CC1)CNC2)=O
Computed Properties
- Exact Mass: 260.152477885g/mol
- Monoisotopic Mass: 260.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.6Ų
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A289000300-1g |
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate |
1227456-96-3 | 97% | 1g |
$749.92 | 2023-09-03 | |
| Chemenu | CM206157-1g |
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate |
1227456-96-3 | 97% | 1g |
$611 | 2021-08-04 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0042-1g |
7-Cbz-2,7-diaza-spiro[3.5]nonane |
1227456-96-3 | 96% | 1g |
3375.21CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0042-5g |
7-Cbz-2,7-diaza-spiro[3.5]nonane |
1227456-96-3 | 96% | 5g |
13483.87CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0042-500mg |
7-Cbz-2,7-diaza-spiro[3.5]nonane |
1227456-96-3 | 96% | 500mg |
2111.63CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0042-250mg |
7-Cbz-2,7-diaza-spiro[3.5]nonane |
1227456-96-3 | 96% | 250mg |
1484.07CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0042-100mg |
7-Cbz-2,7-diaza-spiro[3.5]nonane |
1227456-96-3 | 96% | 100mg |
1161.82CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0042-50mg |
7-Cbz-2,7-diaza-spiro[3.5]nonane |
1227456-96-3 | 96% | 50mg |
992.21CNY | 2021-05-08 | |
| Chemenu | CM206157-1g |
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate |
1227456-96-3 | 97% | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y1005306-100mg |
7-Cbz-2,7-diaza-spiro[3.5]nonane |
1227456-96-3 | 95% | 100mg |
$170 | 2025-02-28 |
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No: 1227456-96-3) in Modern Chemical and Pharmaceutical Research
Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate, identified by its CAS number 1227456-96-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This spirocyclic structure, featuring a diazaspiro framework, has garnered attention due to its unique molecular architecture and potential biological activities. The compound's composition, consisting of a benzyl group attached to a spirocyclic system with two nitrogen atoms, positions it as a promising candidate for further exploration in drug discovery and material science.
The spirocyclic core of Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate contributes to its distinct chemical properties, which include enhanced stability and flexibility. These characteristics make it an attractive scaffold for designing molecules with specific interactions, such as those targeting enzymes or receptors in biological systems. The presence of nitrogen atoms in the diazaspiro moiety further enhances its potential as a pharmacophore, enabling diverse functionalization and modifications.
In recent years, the pharmaceutical industry has seen a surge in the development of spirocyclic compounds due to their ability to mimic natural products and exhibit novel biological activities. Spirocycles are known for their conformational rigidity and unique electronic properties, which can be exploited to design molecules with high affinity and selectivity. Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate is no exception, and its structural features have been leveraged in various research initiatives aimed at discovering new therapeutic agents.
One of the most compelling aspects of Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate is its potential application in the development of bioactive molecules targeting neurological disorders. The diazaspiro framework has been shown to interact with specific protein targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have indicated that derivatives of this compound exhibit promising effects on inhibiting enzymes associated with these conditions. This aligns with the broader trend in pharmaceutical research toward identifying small molecules that can modulate neural pathways.
The benzyl group attached to the spirocyclic system provides an additional handle for chemical modification, allowing researchers to fine-tune the properties of the molecule. This versatility has led to the exploration of various synthetic pathways for producing analogs of Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate. These efforts have resulted in a library of compounds that can be screened for biological activity, further expanding the potential applications of this scaffold.
In addition to its pharmaceutical applications, Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate has shown promise in material science research. The unique structural features of this compound make it an excellent candidate for developing novel materials with enhanced mechanical and thermal properties. Researchers are exploring its use in creating polymers and coatings that exhibit improved durability and functionality under various conditions.
The synthesis of Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate involves multi-step organic reactions that highlight the complexity and precision required in modern chemical synthesis. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These methodologies underscore the importance of innovative synthetic strategies in producing complex molecules like this one.
The growing interest in spirocyclic compounds like Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate has also spurred advancements in computational chemistry and molecular modeling. These tools are being used to predict the biological activity and optimize the design of new derivatives. By leveraging computational methods, researchers can accelerate the discovery process and identify lead compounds more efficiently.
In conclusion, Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No: 1227456-96-3) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and potential biological activities make it a valuable scaffold for further research and development. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and innovation.
1227456-96-3 (Benzyl 2,7-diazaspiro[3.5]nonane-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)